Cas no 399001-72-0 (N-benzyl-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide)

N-benzyl-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide structure
399001-72-0 structure
Product name:N-benzyl-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide
CAS No:399001-72-0
MF:C19H21N3OS
MW:339.45454287529
CID:5752202
PubChem ID:3764921

N-benzyl-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • SR-01000445741-1
    • AKOS000508864
    • STL440285
    • Oprea1_166129
    • N-benzyl-8-oxo-4,5,6,8-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(2H)-carbothioamide
    • SR-01000445741
    • N-benzyl-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide
    • 399001-72-0
    • N-benzyl-6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-diene-11-carbothioamide
    • N-benzyl-8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(4H)-carbothioamide
    • AKOS024601041
    • F0836-0005
    • ChemDiv1_022429
    • HMS650L11
    • 1,5-Methano-2H-pyrido[1,2-a][1,5]diazocine-3(4H)-carbothioamide, 1,5,6,8-tetrahydro-8-oxo-N-(phenylmethyl)-
    • Inchi: 1S/C19H21N3OS/c23-18-8-4-7-17-16-9-15(12-22(17)18)11-21(13-16)19(24)20-10-14-5-2-1-3-6-14/h1-8,15-16H,9-13H2,(H,20,24)
    • InChI Key: DDJSRCGMAWOKIV-UHFFFAOYSA-N
    • SMILES: S=C(NCC1C=CC=CC=1)N1CC2C3=CC=CC(N3CC(C1)C2)=O

Computed Properties

  • Exact Mass: 339.14053348g/mol
  • Monoisotopic Mass: 339.14053348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 579
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.7Ų
  • XLogP3: 2

N-benzyl-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0836-0005-20μmol
N-benzyl-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide
399001-72-0 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0836-0005-2mg
N-benzyl-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide
399001-72-0 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0836-0005-15mg
N-benzyl-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide
399001-72-0 90%+
15mg
$89.0 2023-05-17
Life Chemicals
F0836-0005-50mg
N-benzyl-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide
399001-72-0 90%+
50mg
$160.0 2023-05-17
Life Chemicals
F0836-0005-5mg
N-benzyl-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide
399001-72-0 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0836-0005-2μmol
N-benzyl-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide
399001-72-0 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0836-0005-1mg
N-benzyl-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide
399001-72-0 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0836-0005-4mg
N-benzyl-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide
399001-72-0 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0836-0005-20mg
N-benzyl-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide
399001-72-0 90%+
20mg
$99.0 2023-05-17
Life Chemicals
F0836-0005-25mg
N-benzyl-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide
399001-72-0 90%+
25mg
$109.0 2023-05-17

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